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Compound of Interest

Compound Name: Pentachloroethane

Cat. No.: B166500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pentachloroethane (C₂HCl₅) is a non-flammable, high-boiling liquid that historically found

application as a non-polar solvent.[1] Its utility in organic synthesis is now severely limited due

to significant toxicity concerns and the availability of safer, more effective alternatives.[2] These

application notes provide a comprehensive overview of the physicochemical properties of

pentachloroethane, its historical applications as a solvent, detailed safety and handling

protocols, and a discussion on the chemical reactivity that largely precludes its use in modern

organic synthesis.

Physicochemical Properties
Pentachloroethane is a colorless liquid with a characteristic chloroform-like odor.[1][2] It is

miscible with most common organic solvents such as ethanol and ether, but has very low

solubility in water.[1] Its high density and boiling point were properties that were historically

leveraged in certain applications.

Table 1: Physicochemical Properties of Pentachloroethane
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Property Value Reference

Molecular Formula C₂HCl₅ [1]

Molecular Weight 202.3 g/mol [1]

Appearance Colorless liquid [1][2]

Odor Chloroform-like, sweetish [1][2]

Boiling Point 161-162 °C [1]

Melting Point -29 °C [2]

Density 1.67 g/cm³ at 20 °C [1]

Solubility in Water 0.05% (w/w) at 20 °C [2]

Vapor Pressure 3 mmHg at 20 °C [2]

Historical Applications in Organic Synthesis
Historically, pentachloroethane was used as a solvent for a limited range of non-polar

compounds and polymers. Its use in contemporary organic synthesis is virtually non-existent.

Solvent for Non-Polar Compounds
Pentachloroethane was employed as a solvent for oils, greases, gums, and resins.[1][3] Its

non-polar nature and high boiling point made it suitable for dissolving these substances,

particularly in applications like metal cleaning and the separation of coal from impurities.[1][2]

Polymer Chemistry
Pentachloroethane was historically used as a solvent for cellulose acetate and certain

cellulose ethers.[1][3]

Experimental Protocol (Historical Context): Dissolution of Cellulose Acetate

Disclaimer: This protocol is for informational purposes only and is not recommended for current

practice due to the hazards associated with pentachloroethane.
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Preparation: In a well-ventilated fume hood, a known weight of dry cellulose acetate is

placed in a three-necked round-bottom flask equipped with a mechanical stirrer, a

condenser, and a nitrogen inlet.

Dissolution: Pentachloroethane is added to the flask to achieve the desired concentration.

Heating: The mixture is gently heated to 60-80 °C with continuous stirring.

Observation: The dissolution process is monitored until a clear, viscous solution is obtained.

Cooling: The solution is allowed to cool to room temperature under a nitrogen atmosphere.

Precursor for Tetrachloroethylene
A significant industrial use of pentachloroethane was as an intermediate in the synthesis of

tetrachloroethylene through dehydrochlorination.[2] This reaction is typically carried out at

elevated temperatures, sometimes with a catalyst.

Reaction Scheme: Dehydrochlorination of Pentachloroethane

CHCl₂CCl₃ → CCl₂=CCl₂ + HCl

Caption: Dehydrochlorination of pentachloroethane to tetrachloroethylene.

Limitations and Chemical Reactivity
The utility of pentachloroethane as an inert solvent in organic synthesis is severely hampered

by its reactivity under various conditions.

Reaction with Bases and Metals
Pentachloroethane reacts violently with strong bases and powdered metals.[4] These

reactions can lead to the formation of explosive chloroacetylenes. This reactivity precludes its

use in reactions involving strong bases (e.g., organometallic reagents, deprotonation reactions)

or reactive metals.

Thermal Decomposition
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When heated to decomposition, pentachloroethane emits highly toxic fumes of hydrogen

chloride and phosgene.[1][4] This thermal instability poses a significant risk, especially for

reactions requiring high temperatures.

Reaction with Lewis Acids
Decomposition of pentachloroethane can be induced by Lewis acids such as aluminum

chloride, leading to the formation of chloroform.[1] This decomposition pathway makes it

unsuitable as a solvent for reactions that employ Lewis acid catalysts, such as Friedel-Crafts

reactions.

Safety, Handling, and Disposal
Pentachloroethane is highly toxic and poses significant health and environmental risks. Strict

adherence to safety protocols is mandatory.

Table 2: Hazard Information for Pentachloroethane

Hazard Description

Toxicity

Toxic by inhalation, ingestion, and skin

absorption.[1][2] May cause damage to the

central nervous system, liver, and kidneys.[4]

Carcinogenicity Suspected of causing cancer.

Environmental Hazard Toxic to aquatic life with long-lasting effects.[2]

Reactivity

Reacts violently with strong bases and

powdered metals.[4] Decomposes on heating to

produce toxic fumes.[1][4]

Personal Protective Equipment (PPE)
Respiratory Protection: A full-face respirator with an organic vapor cartridge is required.

Hand Protection: Chemical-resistant gloves (e.g., Viton®, Barrier®) must be worn.

Eye Protection: Chemical safety goggles and a face shield are necessary.
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Skin and Body Protection: A chemically resistant apron or full-body suit should be worn.

Handling Procedures
All work with pentachloroethane must be conducted in a certified chemical fume hood with

a tested and reliable face velocity.

Avoid heating pentachloroethane, especially in the presence of incompatible materials.

Ensure all equipment is dry and free from contaminants before use.

Ground and bond containers when transferring material to prevent static discharge.

Disposal
Pentachloroethane is classified as a hazardous waste. All waste containing

pentachloroethane must be collected in properly labeled, sealed containers and disposed of

through a licensed hazardous waste disposal facility. Do not dispose of pentachloroethane
down the drain or with general waste.

Diagrams
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General Workflow for Handling Pentachloroethane

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Work in Fume Hood

Prepare Dry Equipment

Transfer Solvent

Perform Reaction (Historical)

Quench Reaction (If applicable)

Collect Hazardous Waste

Decontaminate Glassware

Dispose via Licensed Facility

Click to download full resolution via product page

Caption: General workflow for handling pentachloroethane.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b166500?utm_src=pdf-body-img
https://www.benchchem.com/product/b166500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Selection Logic

Need a Solvent for Organic Synthesis?

Is Pentachloroethane being considered?

High Toxicity and Carcinogenicity?

Reactive with Bases, Metals, Lewis Acids?

No (Hypothetical)

Do NOT Use Pentachloroethane

Yes

Are Safer Alternatives Available?

No (Hypothetical)

Yes

No (Hypothetical)

Use a Safer Alternative Solvent

Yes

Click to download full resolution via product page

Caption: Decision-making process for solvent selection.

Conclusion
While pentachloroethane possesses physical properties that might appear suitable for certain

applications in organic synthesis, its high toxicity, environmental hazards, and undesirable

reactivity render it an obsolete and dangerous choice for modern laboratory and industrial use.

The information presented here serves to inform researchers of its historical context and to

strongly advise against its use in favor of safer, more sustainable, and more effective solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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